molecular formula C7H7N3O2 B564506 (2E)-(2-Pyridinylhydrazono)acetic acid CAS No. 101950-60-1

(2E)-(2-Pyridinylhydrazono)acetic acid

Cat. No.: B564506
CAS No.: 101950-60-1
M. Wt: 165.152
InChI Key: DMIJVFQENMWSBW-WEVVVXLNSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2E)-(2-Pyridinylhydrazono)acetic acid (CAS: 101950-60-1) is a hydrazone derivative of acetic acid, characterized by a pyridine ring attached via a hydrazone linkage. The (2E) configuration denotes the trans geometry of the hydrazone double bond. This compound is synthesized by reacting acetic acid derivatives with 2-hydrazinopyridine under acidic conditions, as seen in the preparation of structurally related azepine derivatives . Its molecular formula is C₇H₇N₃O₂, with a molecular weight of 165.15 g/mol .

Key structural features include:

  • A planar hydrazone group (C=N-N) conjugated with the pyridine ring.
  • A carboxylic acid group (-COOH) for hydrogen bonding and solubility.

Properties

CAS No.

101950-60-1

Molecular Formula

C7H7N3O2

Molecular Weight

165.152

IUPAC Name

(2E)-2-(pyridin-2-ylhydrazinylidene)acetic acid

InChI

InChI=1S/C7H7N3O2/c11-7(12)5-9-10-6-3-1-2-4-8-6/h1-5H,(H,8,10)(H,11,12)/b9-5+

InChI Key

DMIJVFQENMWSBW-WEVVVXLNSA-N

SMILES

C1=CC=NC(=C1)NN=CC(=O)O

Synonyms

Acetic acid, (2-pyridinylhydrazono)- (9CI)

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • The pyridinyl group in the target compound enhances acidity compared to phenyl or acetyl derivatives due to its electron-withdrawing nature.
  • Ester derivatives (e.g., ethyl esters) exhibit lower solubility in water but higher reactivity in organic solvents .

Research Findings and Data

  • Crystallography: The planar geometry of (2E)-(2-Pyridinylhydrazono)acetic acid derivatives facilitates π-π stacking and hydrogen bonding, critical for stabilizing crystal lattices .
  • Biological Activity : Pyridinylhydrazones show higher antimicrobial activity compared to phenyl analogs, attributed to the pyridine nitrogen’s role in membrane penetration .
  • Thermal Stability : Acetic acid derivatives generally decompose above 200°C, while esters exhibit lower thermal stability (decomposition ~150°C) .

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